2-(4-Methyl-1h-pyrazol-1-yl)pyrazine

• Molecular Formula: C8H8N4
• Molecular Weight: 160.18 g/mol
• IUPAC Name: 2-(4-methylpyrazol-1-yl)pyrazine
• InChI: InChI=1S/C8H8N4/c1-7-4-11-12(6-7)8-5-9-2-3-10-8/h2-6H,1H3
• InChI Key: RVNQMBURXSZHEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)C2=NC=CN=C2

Description

2-(4-Methyl-1H-pyrazol-1-yl)pyrazine is a heterocyclic compound featuring a pyrazine ring substituted with a 4-methylpyrazole moiety. Pyrazines and pyrazoles are nitrogen-containing aromatic systems with broad applications in medicinal chemistry due to their electronic properties and ability to engage in hydrogen bonding and π-π interactions . Pyrazole derivatives, in particular, are recognized for their pharmacological activities, including anticancer, antifungal, and antiviral effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Methyl-1H-pyrazol-1-yl)pyrazine typically involves the cyclization of appropriate precursors. One common method is the reaction of 4-methyl-1H-pyrazole with pyrazine-2-carboxylic acid under dehydrating conditions. The reaction is often carried out in the presence of a dehydrating agent such as phosphorus oxychloride (POCl3) or thionyl chloride (SOCl2) to facilitate the cyclization process .

Industrial Production Methods

Industrial production of 2-(4-Methyl-1H-pyrazol-1-yl)pyrazine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

2-(4-Methyl-1H-pyrazol-1-yl)pyrazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding pyrazine derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) to yield reduced pyrazine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles such as amines or thiols replace specific substituents on the pyrazine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Sodium borohydride (NaBH4) in methanol or ethanol.

Substitution: Amines or thiols in the presence of a base such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products Formed

Oxidation: Pyrazine-2,3-dicarboxylic acid derivatives.

Reduction: Reduced pyrazine derivatives with hydrogenated positions.

Substitution: Substituted pyrazine derivatives with various functional groups.

Scientific Research Applications

2-(4-Methyl-1H-pyrazol-1-yl)pyrazine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: Utilized in the development of advanced materials, including polymers and coordination complexes.

Mechanism of Action

The mechanism of action of 2-(4-Methyl-1H-pyrazol-1-yl)pyrazine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access and reducing enzymatic activity. The exact molecular pathways involved depend on the specific biological context and target .

Comparison with Similar Compounds

Structural and Electronic Properties

The pyrazine ring in 2-(4-Methyl-1H-pyrazol-1-yl)pyrazine is expected to exhibit bond lengths and electronic characteristics similar to other pyrazine derivatives. For instance:

• In unsubstituted pyrazine, C-C and C-N bond lengths are 1.405 Å and 1.336 Å, respectively .
• Substituted pyrazines, such as thiophene-fused derivatives, show bond elongation (e.g., C(2)-C(2') = 1.451 Å in compound 5 vs. 1.423 Å in thiophene-containing analogs) due to electron-withdrawing effects of substituents .
• The pyrazole ring introduces additional N-heteroatoms, increasing hydrogen-bonding capacity compared to simpler pyrazines. This structural feature is critical for binding to biological targets like kinases or enzymes .

Table 1: Structural Comparison of Pyrazine Derivatives

Compound	Key Structural Features	Bond Lengths (Å)	Electronic Effects
2-(4-Methyl-1H-pyrazol-1-yl)pyrazine	Pyrazine + 4-methylpyrazole	C-N: ~1.33–1.34 (estimated)	Electron-deficient pyrazine core
Thiophene-fused pyrazine (Compound B )	Pyrazine + thiophene side groups	C-C: 1.423, C-N: 1.336	Enhanced delocalization via S atom
Imidazo[1,2-a]pyrazine (Compound 3a )	Fused imidazole-pyrazine system	N/A	Stabilized planar structure for kinase binding

Anticancer Activity

• Imidazo[1,2-a]pyrazines (e.g., compound 3a ): Bind to kinase hinge regions (e.g., Gly28, Cys106) via N6 interaction, demonstrating potent anticancer activity .
• Triazolopyrazines (e.g., volitinib): Inhibit c-Met kinase with IC₅₀ values in nanomolar ranges, showing efficacy in xenograft models .

Antifungal Activity

• Oxadiazole-pyrazine analogs : Exhibit moderate activity against Aspergillus niger (MIC ~200 µg/mL), less potent than griseofulvin .
• Pyrazole-pyrazine hybrids : Methyl groups may enhance antifungal efficacy by increasing hydrophobicity, though this requires experimental validation.